![molecular formula C15H17N5 B5297879 (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine](/img/structure/B5297879.png)
(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is not fully understood. However, it has been suggested that this compound may interact with various biological targets such as enzymes and receptors, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and has been studied for its potential applications in the treatment of Alzheimer's disease. It has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine is its unique chemical structure, which makes it a valuable tool for scientific research. However, one of the limitations of this compound is its low solubility in aqueous solutions, which may limit its applications in certain experiments.
Future Directions
There are several future directions for the study of (1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine. One potential direction is the further study of its potential applications in drug delivery systems. Another potential direction is the study of its interactions with various biological targets and its potential applications in the treatment of various diseases. Additionally, the synthesis of analogs of this compound may lead to the discovery of new compounds with unique properties and potential applications in scientific research.
Synthesis Methods
(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine can be synthesized through various methods. One of the most commonly used methods is the reaction of 4-(1H-pyrazol-1-yl)benzaldehyde with (1H-imidazol-2-ylmethyl)methylamine in the presence of a reducing agent such as sodium borohydride. The product obtained is then purified through column chromatography to obtain the desired compound.
Scientific Research Applications
(1H-imidazol-2-ylmethyl)methyl[4-(1H-pyrazol-1-yl)benzyl]amine has been widely studied for its potential applications in scientific research. This compound has been used as a ligand in the synthesis of metal-organic frameworks (MOFs) and has been studied for its potential applications in drug delivery systems. It has also been studied for its potential applications in the treatment of various diseases such as cancer and Alzheimer's disease.
properties
IUPAC Name |
N-(1H-imidazol-2-ylmethyl)-N-methyl-1-(4-pyrazol-1-ylphenyl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5/c1-19(12-15-16-8-9-17-15)11-13-3-5-14(6-4-13)20-10-2-7-18-20/h2-10H,11-12H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWWFSKQGNXQRJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=C(C=C1)N2C=CC=N2)CC3=NC=CN3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.